Cas no 858761-13-4 (propan-2-yl 2-{(2Z)-2-(3-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate)

• Product name: propan-2-yl 2-{(2Z)-2-(3-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate
• CAS No: 858761-13-4
• MF: C₂₁H₂₀O₆
• MW: 368.379906654358
• CID: 5555999

propan-2-yl 2-{(2Z)-2-(3-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate Chemical and Physical Properties

Names and Identifiers

• (Z)-isopropyl 2-((2-(3-methoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate
• propan-2-yl 2-{(2Z)-2-(3-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate

• Inchi： 1S/C21H20O6/c1-13(2)26-20(22)12-25-16-7-8-17-18(11-16)27-19(21(17)23)10-14-5-4-6-15(9-14)24-3/h4-11,13H,12H2,1-3H3
• InChI Key： WWKIADBLLFSEBG-UHFFFAOYSA-N
• SMILES： C(OC(C)C)(=O)COC1C=C2OC(=CC3=CC=CC(OC)=C3)C(=O)C2=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on propan-2-yl 2-{(2Z)-2-(3-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate

Comprehensive Overview of Propan-2-yl 2-{(2Z)-2-(3-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate (CAS No. 858761-13-4)

Propan-2-yl 2-{(2Z)-2-(3-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate (CAS No. 858761-13-4) is a synthetic organic compound with a complex molecular structure. This compound belongs to the class of benzofuran derivatives, which are widely studied for their diverse biological activities and applications in pharmaceuticals, agrochemicals, and material sciences. The presence of a methoxyphenyl group and a benzofuran core in its structure makes it a subject of interest for researchers exploring novel bioactive molecules.

The compound's Z-configuration at the double bond in the methylidene moiety is a critical feature, as it influences the compound's stereochemistry and reactivity. This configuration is often associated with enhanced stability and specific interactions with biological targets. The propan-2-yl ester group further modifies the compound's solubility and bioavailability, making it a versatile intermediate in synthetic chemistry.

In recent years, benzofuran derivatives have gained attention due to their potential applications in drug discovery. For instance, compounds with similar structures have been investigated for their anti-inflammatory, antioxidant, and neuroprotective properties. Researchers are particularly interested in how the methoxyphenyl substitution might enhance these activities. This aligns with the growing demand for natural product-inspired synthetic compounds, as consumers and scientists alike seek safer and more effective alternatives to traditional pharmaceuticals.

The synthesis of Propan-2-yl 2-{(2Z)-2-(3-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate typically involves multi-step organic reactions, including esterification, condensation, and oxidation processes. These methods are well-documented in the literature, but optimization is often required to improve yield and purity. The compound's CAS No. 858761-13-4 serves as a unique identifier, ensuring accurate referencing in scientific databases and regulatory documents.

From an industrial perspective, this compound could be valuable for developing specialty chemicals or fine chemicals used in high-value applications. Its structural features make it a candidate for further derivatization, potentially leading to new materials with unique optical or electronic properties. The benzofuran core, in particular, is known to contribute to fluorescence, which is relevant for applications in sensors and imaging agents.

Environmental and safety considerations are also paramount when working with such compounds. While Propan-2-yl 2-{(2Z)-2-(3-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate is not classified as hazardous under standard regulations, proper handling and disposal protocols should always be followed. This reflects the broader trend of green chemistry, where minimizing environmental impact is a key focus in chemical research and development.

In conclusion, Propan-2-yl 2-{(2Z)-2-(3-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate (CAS No. 858761-13-4) represents a fascinating area of study in organic and medicinal chemistry. Its unique structure and potential applications align with current trends in drug discovery, material science, and sustainable chemistry. As research continues, this compound may unlock new possibilities for innovation in these fields.